Cas no 1150102-58-1 (2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid)

2-Hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid is a heterocyclic compound featuring a benzodiazole core substituted with a hydroxy group at the 2-position and a carboxylic acid at the 7-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxy and carboxylic acid functional groups enhances its versatility in derivatization, enabling applications in coordination chemistry and metal-organic frameworks. Its rigid benzodiazole scaffold contributes to stability, while the methyl group at the 1-position improves solubility in organic solvents. This compound is particularly useful in the development of bioactive molecules due to its potential for hydrogen bonding and metal chelation.

2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid structure

1150102-58-1 structure

Product Name:2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid

CAS No:1150102-58-1

MF:C₉H₈N₂O₃

MW:192.1714220047

CID:1006826

PubChem ID:59635460

Update Time:2025-06-09

2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,3-dihydro-3-methyl-2-oxo-1H-Benzimidazole-4-carboxylic acid
- 3-methyl-2-oxo-1H-benzimidazole-4-carboxylic acid
- 3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylic acid
- 2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid
- DA-16643
- 1H-Benzimidazole-4-carboxylic acid, 2,3-dihydro-3-methyl-2-oxo-
- 3-Methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylicacid
- SCHEMBL13015570
- 3-METHYL-2-OXO-1H-1,3-BENZODIAZOLE-4-CARBOXYLIC ACID
- Z1262559659
- O11033
- 3-Methyl-2-oxo-2,3-dihydro-1H-benzimidazole-4-carboxylic acid
- 2-Hydroxy-1-methyl-1H-benzo[d]imidazole-7-carboxylic acid
- 1150102-58-1
- EN300-634621
- 3-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid
- DTXSID10732542
- CS-0441243
- MDL： MFCD20660300
- Inchi： 1S/C9H8N2O3/c1-11-7-5(8(12)13)3-2-4-6(7)10-9(11)14/h2-4H,1H3,(H,10,14)(H,12,13)
- InChI Key： MNYCZJWCVWYGEI-UHFFFAOYSA-N
- SMILES： O=C1NC2C=CC=C(C(=O)O)C=2N1C

Computed Properties

Exact Mass: 192.05349212g/mol
Monoisotopic Mass: 192.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 69.6Å²

2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid Pricemore >>

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Alichem	A069002421-5g	3-Methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylic acid	1150102-58-1	95%	5g	$2010.00	2023-09-04
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